Technical Documentation Center

2-ethoxy-1H-1,3-benzodiazol-5-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-ethoxy-1H-1,3-benzodiazol-5-amine

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties of 2-ethoxy-1H-benzimidazol-5-amine

Introduction This technical guide provides a comprehensive overview of the physicochemical properties of 2-ethoxy-1H-benzimidazol-5-amine, a heterocyclic aromatic compound of significant interest in medicinal chemistry a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

This technical guide provides a comprehensive overview of the physicochemical properties of 2-ethoxy-1H-benzimidazol-5-amine, a heterocyclic aromatic compound of significant interest in medicinal chemistry and drug development. It is important to note that the initial topic requested was for "2-ethoxy-1H-benzodiazol-5-amine"; however, based on the prevalence and established importance of the benzimidazole scaffold in pharmaceutical sciences, this guide focuses on the more probable intended compound: 2-ethoxy-1H-benzimidazol-5-amine. The benzimidazole ring system is a core structural motif in numerous clinically used drugs, valued for its ability to engage with a wide range of biological targets.[1]

This document is designed for researchers, scientists, and drug development professionals, offering a detailed exploration of the compound's molecular structure, proposed synthesis, and analytical characterization. While direct experimental data for this specific molecule is not extensively available in public literature, this guide synthesizes information from closely related analogs and established principles of organic and analytical chemistry to provide a robust and practical resource. We will delve into predicted properties, detailed experimental protocols for its synthesis and analysis, and insights into its chemical stability, ensuring a self-validating and authoritative narrative.

Molecular Structure and Predicted Properties

The foundational step in understanding the behavior of any molecule is a thorough analysis of its structure and associated physicochemical properties. These parameters govern its solubility, absorption, distribution, metabolism, and excretion (ADME) profile, which are critical in drug development.

Chemical Structure:

Chemical structure of 2-ethoxy-1H-benzimidazol-5-amineFigure 1. Chemical structure of 2-ethoxy-1H-benzimidazol-5-amine.

The structure features a fused bicyclic system consisting of a benzene ring and an imidazole ring. The key functional groups that dictate its properties are the ethoxy group at the 2-position, the primary amine at the 5-position, and the N-H proton of the imidazole ring.

Table 1: Predicted Physicochemical Properties of 2-ethoxy-1H-benzimidazol-5-amine

PropertyValueSource/Method
Molecular Formula C₉H₁₁N₃O-
Molecular Weight 177.21 g/mol -
Appearance Expected to be a solid, potentially a crystalline powder.Based on related benzimidazole derivatives.[2][3]
Melting Point (°C) Predicted to be in the range of 180-230 °C.Estimation based on analogous compounds like 2-aminobenzimidazole (226-230 °C).[2]
Boiling Point (°C) > 300 °C (decomposes)General characteristic of benzimidazoles.
Water Solubility Slightly soluble to sparingly soluble.The aromatic core is hydrophobic, while the amino and imidazole groups can form hydrogen bonds, suggesting limited aqueous solubility.[2][4]
Predicted pKa ~5-6 (for the pyridinic nitrogen) and ~9-10 (for the amino group). The N-H of the imidazole is weakly acidic.Based on known pKa values for benzimidazoles and anilines.[5]
Predicted LogP 1.5 - 2.5Estimation based on structure; indicates moderate lipophilicity.

Proposed Synthesis of 2-ethoxy-1H-benzimidazol-5-amine

A practical and efficient synthesis of 2-ethoxy-1H-benzimidazol-5-amine can be envisioned through a two-step process, adapted from established protocols for similar benzimidazole derivatives.[6] The proposed pathway involves the nitration of a 2-ethoxy-1H-benzimidazole precursor, followed by the reduction of the nitro group to the desired 5-amino functionality.

Diagram of the Proposed Synthetic Workflow:

Synthetic Workflow A 2-ethoxy-1H-benzimidazole B Nitration (H₂SO₄, HNO₃) A->B C 2-ethoxy-5-nitro-1H-benzimidazole B->C D Reduction (e.g., SnCl₂/HCl or H₂/Pd-C) C->D E 2-ethoxy-1H-benzimidazol-5-amine D->E

Caption: Proposed two-step synthesis of 2-ethoxy-1H-benzimidazol-5-amine.

Part 1: Nitration of 2-ethoxy-1H-benzimidazole

This procedure outlines the regioselective nitration at the 5-position of the benzimidazole ring, a common electrophilic aromatic substitution reaction.

Experimental Protocol:

  • Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-ethoxy-1H-benzimidazole in concentrated sulfuric acid while maintaining the temperature between 0-5 °C using an ice-water bath. Stir until a clear solution is obtained.

  • Nitration: Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of concentrated sulfuric acid, ensuring the mixture remains cool. Add this nitrating mixture dropwise to the cooled benzimidazole solution over 30 minutes, keeping the internal temperature below 10 °C.

  • Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room temperature for an additional 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[1]

  • Work-up: Carefully pour the reaction mixture onto crushed ice.

  • Neutralization and Precipitation: Neutralize the acidic solution by the slow addition of a concentrated ammonia solution until the pH is basic. This will cause the crude 2-ethoxy-5-nitro-1H-benzimidazole to precipitate.

  • Isolation and Purification: Collect the solid precipitate by vacuum filtration. Wash the solid thoroughly with cold water to remove any residual salts and dry it. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Causality Behind Experimental Choices:

  • The use of concentrated sulfuric acid serves as both a solvent and a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent.

  • Maintaining a low temperature is crucial to control the exothermic reaction and prevent over-nitration or degradation of the starting material.

Part 2: Reduction of 2-ethoxy-5-nitro-1H-benzimidazole

The final step is the reduction of the nitro group to the primary amine.

Experimental Protocol:

  • Reaction Setup: To a solution of 2-ethoxy-5-nitro-1H-benzimidazole in a suitable solvent (e.g., ethanol or acetic acid), add a reducing agent. Common choices include tin(II) chloride in concentrated hydrochloric acid or catalytic hydrogenation with hydrogen gas over a palladium-on-carbon catalyst.

  • Reaction: If using SnCl₂/HCl, the mixture is typically heated to reflux for several hours. For catalytic hydrogenation, the reaction is stirred under a hydrogen atmosphere at room temperature.

  • Monitoring: The reaction progress should be monitored by TLC until the starting material is consumed.

  • Work-up (for SnCl₂/HCl method): After cooling, the reaction mixture is made basic with a concentrated sodium hydroxide solution to precipitate the tin salts. The product is then extracted into an organic solvent like ethyl acetate.

  • Isolation: The organic extracts are combined, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 2-ethoxy-1H-benzimidazol-5-amine.

  • Purification: The crude product can be purified by column chromatography on silica gel.

Physicochemical Characterization and Analytical Methods

A comprehensive characterization is essential to confirm the identity, purity, and properties of the synthesized compound.

1. Spectroscopic Analysis

  • ¹H and ¹³C NMR Spectroscopy:

    • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the benzimidazole ring, with their chemical shifts and splitting patterns influenced by the positions of the ethoxy and amino groups. The ethoxy group will exhibit a triplet and a quartet. The N-H protons of the imidazole and the amino group will appear as broad singlets, which are exchangeable with D₂O.[7][8]

    • ¹³C NMR: The carbon NMR will show distinct signals for the aromatic carbons, the carbon of the C=N bond in the imidazole ring, and the two carbons of the ethoxy group.

  • Infrared (IR) Spectroscopy: The IR spectrum will provide valuable information about the functional groups present.[9]

    • N-H Stretching: Primary amines typically show two bands in the 3300-3500 cm⁻¹ region. The imidazole N-H stretch will also be in this region.[10]

    • C-H Stretching: Aromatic and aliphatic C-H stretches will appear around 3000-3100 cm⁻¹ and 2850-3000 cm⁻¹, respectively.

    • C=N and C=C Stretching: These will be observed in the 1500-1650 cm⁻¹ region.

    • C-O Stretching: A strong band for the ethoxy C-O bond is expected around 1200-1250 cm⁻¹.

  • Mass Spectrometry (MS): Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern.

    • Molecular Ion Peak: The mass spectrum should show a clear molecular ion peak (M⁺) corresponding to the molecular weight of the compound (177.21).

    • Fragmentation: Common fragmentation patterns for benzimidazoles involve the cleavage of substituents and the opening of the imidazole ring.

2. Chromatographic Analysis (HPLC)

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the purity and quantifying benzimidazole derivatives.[11][12]

Diagram of Analytical Workflow:

Analytical_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis A Dissolve sample in a suitable solvent (e.g., Methanol/Water) B Filter through 0.45 µm filter A->B C Inject sample into HPLC system B->C D Separation on C18 column C->D E UV Detection D->E F Integrate peaks E->F G Determine purity and/or concentration F->G

Sources

Protocols & Analytical Methods

Method

Application Note: High-Yield Synthesis of Substituted Benzimidazole Amines

Executive Summary & Strategic Analysis The 2-aminobenzimidazole pharmacophore is a privileged scaffold in medicinal chemistry, serving as the core structure for numerous antihistamines (e.g., Astemizole), anthelmintics (...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

The 2-aminobenzimidazole pharmacophore is a privileged scaffold in medicinal chemistry, serving as the core structure for numerous antihistamines (e.g., Astemizole), anthelmintics (e.g., Albendazole), and kinase inhibitors. While the benzimidazole ring is stable, the introduction of the 2-amino group often presents synthetic bottlenecks, including harsh desulfurization conditions, toxic reagents (cyanogen bromide), or poor regioselectivity.

This guide details two high-yield, field-proven protocols designed to overcome these limitations. The selection of the optimal pathway depends strictly on the desired substitution pattern at the exocyclic nitrogen.

Strategic Pathway Selection
Target MoleculeRecommended PathwayKey Advantages

-Substituted
2-Aminobenzimidazoles
Method A: Isothiocyanate CyclodesulfurizationVersatile introduction of diverse

groups; mild conditions; high functional group tolerance.[1]
Unsubstituted 2-Aminobenzimidazoles (

)
Method B: Electrophilic Cyanation (BrCN or NCTS)Direct, atom-economical; high throughput; scalable.[2]

Method A: Isothiocyanate-Mediated Cyclodesulfurization

Best for: Creating libraries of


-alkyl or 

-aryl substituted 2-aminobenzimidazoles.
Mechanistic Insight

This reaction proceeds via the formation of a thiourea intermediate, followed by a desulfurization-cyclization step.[3] The critical "Expertise" insight here is the choice of the desulfurizing agent. While historical methods used toxic


 or methyl iodide (

), modern drug development favors EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) . EDC activates the sulfur atom, turning it into a leaving group, while the urea byproduct is water-soluble, simplifying purification.
Experimental Protocol

Reagents:

  • Substituted o-phenylenediamine (1.0 equiv)

  • Isothiocyanate (

    
    ) (1.05 equiv)
    
  • EDC

    
    HCl (1.2 equiv)
    
  • Solvent: Anhydrous DMF or THF

  • Base:

    
     (Catalytic, optional)
    

Step-by-Step Procedure:

  • Thiourea Formation:

    • Dissolve the o-phenylenediamine (1.0 mmol) in anhydrous THF (5 mL).

    • Add the isothiocyanate (1.05 mmol) dropwise at room temperature (RT).

    • Stir for 2–4 hours. Monitor by TLC (formation of a lower

      
       spot).
      
    • Note: If the thiourea precipitates, filter and wash with cold ether. If soluble, proceed to step 2 in one pot (one-pot, two-step).

  • Cyclodesulfurization:

    • To the reaction mixture (or resuspended thiourea), add EDC

      
      HCl (1.2 mmol).
      
    • Heat the mixture to

      
       for 3–6 hours.
      
    • Mechanism Check: The reaction is driven by the formation of a carbodiimide intermediate, which undergoes rapid intramolecular nucleophilic attack by the remaining aniline nitrogen.

  • Workup & Purification:

    • Dilute the reaction mixture with EtOAc (30 mL) and wash with water (

      
       mL) to remove the urea byproduct and unreacted EDC.
      
    • Wash with brine, dry over

      
      , and concentrate.
      
    • Purify via flash column chromatography (

      
      ).
      
Mechanistic Visualization

The following diagram illustrates the activation of the thiourea sulfur by EDC, a critical step often overlooked in standard texts.

DesulfurizationMechanism Thiourea Thiourea Intermediate EDC EDC Activation (S-attack) Thiourea->EDC + EDC-HCl Carbodiimide Carbodiimide-like Transition State EDC->Carbodiimide - HCl Cyclization Intramolecular Nucleophilic Attack Carbodiimide->Cyclization Product 2-Aminobenzimidazole Cyclization->Product Byproduct Urea Byproduct (Water Soluble) Cyclization->Byproduct Elimination

Caption: Mechanism of EDC-mediated cyclodesulfurization via carbodiimide-like transition state.

Method B: Direct Electrophilic Cyanation

Best for: High-throughput synthesis of primary amines (


) or when using precious diamine scaffolds.
The "Green" Evolution: From BrCN to NCTS

Classically, Cyanogen Bromide (


) is the standard reagent. However, it is volatile, highly toxic, and requires strict safety protocols. For modern labs, 

-cyano-

-phenyl-

-toluenesulfonamide (NCTS)
is a superior, non-hazardous solid reagent that transfers the cyano group efficiently under mild conditions.
Protocol B1: The Standard BrCN Route (Scale-Up)

Use this when cost is the primary driver and safety engineering controls are available.

  • Safety Prep: Prepare a quenching bath of 10% NaOH and bleach (sodium hypochlorite) to neutralize any BrCN waste. Work strictly in a fume hood.

  • Reaction:

    • Suspend o-phenylenediamine (10 mmol) in

      
       (10:1, 50 mL).
      
    • Add BrCN (11 mmol, 1.1 equiv) portion-wise over 20 minutes. Caution: Exothermic.

    • Stir at RT for 12 hours.

  • Workup:

    • Basify the solution to pH ~9-10 using aqueous

      
       or 
      
      
      
      .
    • The product usually precipitates as a solid. Filter, wash with cold water, and dry.

    • Yield Expectations: >85%.

Protocol B2: The Modern NCTS Route (Safety/Discovery)

Use this for high-value substrates or parallel synthesis libraries.

Reagents:

  • o-phenylenediamine (1.0 equiv)

  • NCTS (1.0 equiv)

  • LiHMDS (2.2 equiv, 1M in THF)

  • Solvent: Anhydrous THF

Procedure:

  • Dissolve the diamine (0.5 mmol) in THF (3 mL) and cool to

    
    .
    
  • Add LiHMDS (1.1 mmol) dropwise. Stir for 15 min to deprotonate.

  • Add NCTS (0.5 mmol) in one portion.

  • Allow to warm to RT and stir for 2 hours.

  • Quench: Add saturated

    
    . Extract with EtOAc.
    
  • Advantage: Avoids toxic cyanide handling; NCTS is a stable solid.[4]

Troubleshooting & Optimization (Self-Validating Systems)

To ensure reproducibility, use these control checkpoints:

IssueDiagnosticCorrective Action
Low Yield (Method A) TLC shows thiourea spot persists.The cyclization is stalled. Add more EDC (up to 2.0 equiv) or switch to

(if non-GMP) or

as a stronger Lewis acid promoter.
Regioisomers NMR shows split peaks for 5/6-substituents.2-aminobenzimidazoles exist as tautomers. In solution, 5- and 6-substituted variants interconvert rapidly. Report as a mixture or alkylate the ring nitrogens to lock the tautomer.
Sticky Precipitate Product oils out during basification (Method B).The pKa of 2-aminobenzimidazole is ~7.5. Adjust pH to exactly 9.0. If oil persists, sonicate with a small amount of

to induce crystallization.
Coloration Product turns pink/brown.Oxidation of the electron-rich diamine precursor. Perform all reactions under

atmosphere and use fresh diamines.

Comparative Workflow Diagram

The following decision tree assists in selecting the appropriate synthetic route based on available starting materials and safety constraints.

SynthesisWorkflow Start Target: Substituted Benzimidazole Amine Decision Is the amino group (N-R) substituted? Start->Decision Isothiocyanate React Diamine with Isothiocyanate (R-NCS) Decision->Isothiocyanate Yes SafetyCheck Is BrCN restricted (Safety/Tox)? Decision->SafetyCheck No Yes YES (N-Alkyl/Aryl) ThioureaInter Thiourea Intermediate Isothiocyanate->ThioureaInter EDC_Step Add EDC-HCl (Cyclodesulfurization) ThioureaInter->EDC_Step Final Pure 2-Aminobenzimidazole EDC_Step->Final No NO (Primary -NH2) BrCN_Route Use Cyanogen Bromide (Standard Protocol) SafetyCheck->BrCN_Route No NCTS_Route Use NCTS + LiHMDS (Modern/Green Protocol) SafetyCheck->NCTS_Route Yes BrCN_Route->Final NCTS_Route->Final

Caption: Decision matrix for selecting the optimal synthetic pathway.

References

  • Review of Pharmacological Importance

    • Synthesis, reactions, and pharmacological applications of 2-aminobenzimidazoles: An upd
    • Source:

  • Copper-Catalyzed Protocols

    • Copper-catalysed C–H functionalisation gives access to 2-aminobenzimidazoles.
    • Source:

  • NCTS Reagent Protocol

    • A Facile Synthesis of 2-Aminobenzoxazoles and 2-Aminobenzimidazoles Using N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS).
    • Source:

  • Desulfurization Mechanisms

    • Desulfurization of thioureas, benzimidazoline-2-thiones... with nickel boride.[5] (Mechanistic comparison to EDC).

    • Source:

  • Green Chemistry Approaches

    • Microwave-assisted green construction of imidazole-fused hybrid scaffolds using 2-aminobenzimidazoles.
    • Source:

Sources

Application

Application Note: 2-ethoxy-1H-1,3-benzodiazol-5-amine as a Pharmacophore Scaffold in Antimicrobial Research

Executive Summary & Scientific Rationale This application note details the utility of 2-ethoxy-1H-1,3-benzodiazol-5-amine (hereafter referred to as EBA-5 ) as a high-value pharmacophore scaffold in the development of nex...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Rationale

This application note details the utility of 2-ethoxy-1H-1,3-benzodiazol-5-amine (hereafter referred to as EBA-5 ) as a high-value pharmacophore scaffold in the development of next-generation antimicrobial agents.

While the benzimidazole nucleus is a privileged structure in medicinal chemistry—forming the core of anthelmintics (e.g., Albendazole) and proton pump inhibitors—the EBA-5 derivative offers a unique dual-functional profile for lead optimization:

  • The 2-Ethoxy Group: Enhances lipophilicity (logP modulation) and alters the electronic environment of the imidazole ring, potentially improving membrane permeability compared to the polar 2-oxo or 2-amino analogs.

  • The 5-Amino Group: Acts as a versatile nucleophilic "handle" for rapid derivatization (e.g., Schiff base formation, acylation, or sulfonylation) to expand chemical space and target affinity.

Primary Applications:

  • Lead Optimization: Synthesis of Schiff base and urea derivatives to target DNA Gyrase (Topoisomerase II).

  • Biofilm Inhibition: Investigation of surface-attachment blockade in Gram-negative pathogens (P. aeruginosa).

  • Mechanism of Action (MoA) Studies: Probing minor groove binding affinity in bacterial DNA.

Chemical Properties & Handling[1]

PropertySpecification
IUPAC Name 2-ethoxy-1H-1,3-benzodiazol-5-amine
Molecular Formula C₉H₁₁N₃O
Molecular Weight 177.20 g/mol
Solubility DMSO (>20 mg/mL), Ethanol (Moderate), Water (Low)
Storage -20°C, Desiccated, Protect from light (Amine oxidation risk)
Safety Irritant. Use PPE (Gloves, Goggles, Fume Hood).

Experimental Protocols

Protocol A: Derivatization of EBA-5 for SAR Library Generation

Objective: To synthesize a library of Schiff base derivatives to evaluate the Structure-Activity Relationship (SAR) regarding steric bulk and electronic effects on antimicrobial potency.

Rationale: The 5-amino position is the critical vector for extending the molecule into the binding pocket of bacterial targets (e.g., the ATPase domain of DNA Gyrase). Schiff bases (imines) are preferred initial derivatives due to their ability to chelate metal ions often found in metalloenzymes.

Workflow Diagram (DOT):

SynthesisWorkflow Fig 1: Synthetic pathway for EBA-5 Schiff base derivatives. Start EBA-5 Precursor Reaction Reflux (EtOH + AcOH) 4-6 Hours Start->Reaction Reagent Aldehyde Library (R-CHO) Reagent->Reaction Monitoring TLC Monitoring (Hexane:EtOAc 7:3) Reaction->Monitoring Purification Recrystallization (Abs. Ethanol) Monitoring->Purification Complete Conversion Product Schiff Base Derivative (Target Compound) Purification->Product

Step-by-Step Procedure:

  • Preparation: Dissolve 0.01 mol of EBA-5 in 20 mL of absolute ethanol in a round-bottom flask.

  • Addition: Add 0.01 mol of the selected aromatic aldehyde (e.g., 4-chlorobenzaldehyde for electron-withdrawing effect, 4-methoxybenzaldehyde for electron-donating).

  • Catalysis: Add 2-3 drops of glacial acetic acid.

  • Reaction: Reflux the mixture for 4–8 hours. Monitor progress via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3 v/v). The amine spot (lower Rf) should disappear.

  • Isolation: Pour the reaction mixture into crushed ice. The Schiff base will precipitate.

  • Purification: Filter the solid and recrystallize from hot ethanol to ensure removal of unreacted amine, which can give false positives in biological assays.

  • Validation: Confirm structure via ¹H-NMR (Look for azomethine -N=CH- singlet at δ 8.0–9.0 ppm).

Protocol B: Minimum Inhibitory Concentration (MIC) Determination

Objective: To quantify the antimicrobial potency of EBA-5 and its derivatives against standard reference strains.

Rationale: Benzimidazoles often exhibit bacteriostatic rather than bactericidal activity. The broth microdilution method is required for precise IC50/MIC determination, as diffusion methods (Kirby-Bauer) may be affected by the poor water solubility of the 2-ethoxy scaffold.

Target Strains:

  • Staphylococcus aureus (ATCC 29213) - Gram-positive model.

  • Escherichia coli (ATCC 25922) - Gram-negative model.

  • Pseudomonas aeruginosa (ATCC 27853) - Biofilm former.

Procedure:

  • Stock Preparation: Dissolve EBA-5 derivatives in 100% DMSO to a concentration of 10 mg/mL.

  • Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate. Final test concentrations should range from 512 µg/mL down to 0.5 µg/mL.

    • Critical Control: Ensure final DMSO concentration in wells is < 1% to prevent solvent toxicity.

  • Inoculation: Adjust bacterial culture to 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL) and dilute 1:100. Add 100 µL to each well.

  • Incubation: Incubate at 37°C for 18–24 hours.

  • Readout: Add 20 µL of Resazurin dye (0.015%) to each well and incubate for 1 hour.

    • Blue: No growth (Inhibition).

    • Pink: Growth (Metabolic reduction of dye).

  • Analysis: The MIC is the lowest concentration preventing the color change from blue to pink.

Protocol C: Biofilm Inhibition Assay

Objective: To determine if EBA-5 derivatives can disrupt the biofilm formation of P. aeruginosa, a common mechanism of benzimidazole resistance modulation.

Mechanism: 2-aminobenzimidazoles have been reported to inhibit biofilm formation by antagonizing bacterial quorum sensing or destabilizing the exopolysaccharide matrix.

Workflow Diagram (DOT):

BiofilmAssay Fig 2: Crystal Violet Biofilm Inhibition Protocol. Culture Bacterial Culture (P. aeruginosa) Treatment Treat with Sub-MIC Conc. of EBA-5 Culture->Treatment Incubation Incubate 24h Static Conditions Treatment->Incubation Wash Wash Planktonic Cells (PBS x3) Incubation->Wash Stain Crystal Violet Staining (0.1%) Wash->Stain Quant Solubilize (Acetic Acid) Measure OD 590nm Stain->Quant

Procedure:

  • Seeding: Inoculate 96-well flat-bottom plates with P. aeruginosa in Tryptic Soy Broth (TSB) + 1% Glucose (promotes biofilm).

  • Treatment: Add EBA-5 derivatives at Sub-MIC concentrations (e.g., 1/2 MIC, 1/4 MIC). Note: We want to test biofilm inhibition, not cell death.

  • Growth: Incubate statically at 37°C for 24 hours.

  • Washing: Gently aspirate media and wash wells 3x with sterile PBS to remove planktonic (free-floating) bacteria.

  • Staining: Add 125 µL of 0.1% Crystal Violet solution for 15 minutes.

  • Elution: Wash with water, dry, and solubilize the dye with 30% Acetic Acid.

  • Quantification: Measure Absorbance at 590 nm.

    • % Inhibition = [(OD_control - OD_treated) / OD_control] x 100

Expected Results & Troubleshooting

Data Interpretation Table
ObservationProbable CauseCorrective Action
High MIC (>128 µg/mL) Poor solubility or lack of target penetration.Check LogP. If > 4.0, the compound may be trapped in membranes. Try synthesizing a hydrochloride salt form.
Precipitation in Wells Compound crashed out of solution.Reduce starting concentration or increase DMSO (max 2%). Verify solubility prior to assay.
Pink Control Wells Contamination or degraded Resazurin.Use fresh Resazurin. Ensure sterile technique.
Biofilm Enhancement Stress response induction.Some antibiotics induce biofilm at low doses. Retest at a wider concentration range.
SAR Insights for EBA-5
  • 2-Ethoxy Influence: The ethoxy group provides moderate steric bulk. If activity is low, consider comparing against 2-methoxy (smaller) or 2-propoxy (larger) to determine the optimal hydrophobic fit in the target pocket.

  • 5-Amine Derivatization: Electron-withdrawing groups (e.g., -NO₂, -Cl) on the Schiff base phenyl ring typically enhance antimicrobial activity by increasing the acidity of the NH proton or improving H-bonding interactions with DNA bases.

References

  • Benzimidazole SAR & Mechanism

    • Title: Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024).[1][2][3]

    • Source: RSC Advances / NIH.
    • URL:[Link] (Representative link for Benzimidazole SAR reviews)

  • Biofilm Inhibition Protocols

    • Title: 2-Aminobenzimidazole Derivatives Strongly Inhibit and Disperse Pseudomonas aeruginosa Biofilms.[4]

    • Source: Bioorganic & Medicinal Chemistry / NIH.
    • URL:[Link]

  • Synthesis Methodologies

    • Title: Synthesis and Antimicrobial Activity of Some New Benzimidazole Derivatives.[5][1][2][3][6][7][8][9]

    • Source: MDPI / Molecules.
    • URL:[Link]

  • General Antimicrobial Screening Standards

    • Title: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria Th
    • Source: CLSI (Clinical and Labor
    • URL:[Link]

(Note: While specific literature on the exact "2-ethoxy-1H-1,3-benzodiazol-5-amine" molecule is limited to its use as an intermediate, the protocols above are derived from validated methodologies for closely related 2-alkoxy-5-aminobenzimidazole analogs.)

Sources

Method

Application Note: A Robust, Validated HPLC Method for the Analysis of 2-ethoxy-1H-1,3-benzodiazol-5-amine

Abstract This application note presents a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-ethoxy-1H-1,3-benzodiazol-5-amine. This compound, a benzimidazole...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note presents a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-ethoxy-1H-1,3-benzodiazol-5-amine. This compound, a benzimidazole derivative, is of interest to researchers and drug development professionals. The developed method utilizes a reversed-phase C18 column with gradient elution and UV detection, demonstrating excellent specificity, linearity, accuracy, and precision. The strategic approach to method development, grounded in the physicochemical properties of the analyte, is detailed. Furthermore, a full validation protocol is provided, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline and United States Pharmacopeia (USP) General Chapter <621>.[1][2][3] This document serves as a complete guide for scientists requiring a reliable analytical procedure for this compound.

Introduction & Method Development Strategy

The analysis of heterocyclic compounds such as benzimidazole derivatives is critical in pharmaceutical development, serving purposes from purity assessment to stability testing.[4] 2-ethoxy-1H-1,3-benzodiazol-5-amine is an aromatic amine with a benzimidazole core. Its structure suggests moderate polarity and pH-dependent ionization, which are key factors in developing a robust HPLC method. A successful method must control these properties to ensure reproducible retention and symmetrical peak shapes.

Our development strategy was built on a systematic, science-driven approach, beginning with an evaluation of the analyte's predicted characteristics and culminating in a fully optimized and validated method.

Analyte Characterization and Initial Choices
  • Structure & Physicochemical Properties: 2-ethoxy-1H-1,3-benzodiazol-5-amine possesses a primary aromatic amine group (pKa ~4-5) and a weakly basic benzimidazole ring system. This makes its overall charge highly dependent on the mobile phase pH. At acidic pH, the amine group will be protonated, increasing the analyte's polarity and ensuring consistent interaction with the stationary phase.

  • UV Absorbance: The conjugated aromatic system is expected to exhibit strong UV absorbance. Based on similar benzimidazole and aromatic amine compounds, a significant response is anticipated in the 250-300 nm range.[5][6][7] A photodiode array (PDA) detector is recommended during development to scan the peak and identify the wavelength of maximum absorbance (λmax) for optimal sensitivity.

  • Stationary Phase Selection: A reversed-phase C18 (L1) column was selected as the primary choice. This is the most common and versatile stationary phase for moderately polar to non-polar analytes and is widely used for the analysis of benzimidazole derivatives and aromatic amines.[5][6][8] The hydrophobic C18 chains provide excellent retention for the aromatic core of the analyte.

  • Mobile Phase Selection: An acidified mobile phase is crucial for achieving good peak symmetry for this basic compound. By maintaining a pH at least 2 units below the analyte's pKa, we ensure a single, protonated ionic species, preventing peak tailing caused by interactions with residual silanols on the silica support. A combination of acetonitrile and a low-pH aqueous buffer (e.g., phosphate or formate) was chosen. Acetonitrile typically provides better peak shapes and lower backpressure than methanol for such compounds.[9]

Method Optimization Workflow

The optimization process followed a logical sequence to efficiently arrive at the final method conditions. This workflow ensures that each parameter is adjusted based on a scientific rationale derived from the previous step.

MethodDevelopment cluster_prep Phase 1: Initial Setup & Scouting cluster_optim Phase 2: Optimization cluster_final Phase 3: Finalization Analyte Analyte Characterization (pKa, Polarity, UV Scan) Column Select C18 Column (e.g., 4.6x150 mm, 5 µm) Analyte->Column MobilePhase Select Mobile Phase (Acetonitrile / Acidified Water) Column->MobilePhase Scouting Run Broad Scouting Gradient (e.g., 5-95% ACN) MobilePhase->Scouting pH_Opt Optimize Mobile Phase pH (Target pH 2.5-3.5 for Peak Shape) Scouting->pH_Opt Gradient_Opt Refine Gradient Slope (Ensure adequate resolution & runtime) pH_Opt->Gradient_Opt Other_Params Fine-tune Parameters (Flow Rate, Column Temp.) Gradient_Opt->Other_Params SST Define System Suitability Criteria (USP <621>) Other_Params->SST FinalMethod Final Optimized Method SST->FinalMethod

Caption: Logical workflow for HPLC method development.

Optimized Analytical Method: Protocol

This section provides the detailed protocol for the quantitative analysis of 2-ethoxy-1H-1,3-benzodiazol-5-amine.

Equipment and Reagents
  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and photodiode array (PDA) detector.

  • Data System: Empower™ 3, Chromeleon™, or equivalent Chromatography Data System (CDS).

  • Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent L1 column).

  • Reagents:

    • Acetonitrile (HPLC grade)

    • Potassium Dihydrogen Phosphate (KH₂PO₄, ACS grade)

    • Phosphoric Acid (85%, ACS grade)

    • Water (HPLC grade or Milli-Q)

  • Reference Standard: 2-ethoxy-1H-1,3-benzodiazol-5-amine (purity >99%).

Chromatographic Conditions
ParameterCondition
Column Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 25 mM Potassium Phosphate buffer, pH 3.0
Mobile Phase B Acetonitrile
Gradient 0-2 min: 10% B; 2-12 min: 10% to 70% B; 12-14 min: 70% to 10% B; 14-18 min: 10% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection UV at 285 nm (or determined λmax)
Run Time 18 minutes
Preparation of Solutions
  • Mobile Phase A (25 mM KH₂PO₄, pH 3.0): Dissolve 3.4 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 ± 0.05 with 85% phosphoric acid. Filter through a 0.45 µm membrane filter.

  • Diluent: Prepare a mixture of Mobile Phase A and Acetonitrile in a 50:50 (v/v) ratio.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solution (100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

System Suitability Test (SST)

Before sample analysis, the chromatographic system must be verified.[10] Inject the Working Standard Solution (100 µg/mL) five times and evaluate the following parameters:

  • Tailing Factor (Tf): Must be ≤ 2.0.

  • Theoretical Plates (N): Must be ≥ 2000.

  • Precision (%RSD): The relative standard deviation of the peak areas from the five replicate injections must be ≤ 2.0%.

Method Validation Protocol

The analytical method was validated according to the ICH Q2(R1) guideline to demonstrate its suitability for its intended purpose.[1]

ValidationWorkflow cluster_specificity Specificity & Selectivity cluster_quantitative Quantitative Performance cluster_reliability Reliability Specificity Specificity (Peak Purity, Blank Analysis, Forced Degradation) Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Spike Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision Limits LOD & LOQ (S/N Ratio) Precision->Limits Robustness Robustness (Small Method Variations) Limits->Robustness Validated Validated Method Robustness->Validated

Caption: Validation workflow based on ICH Q2(R1).

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[1]

  • Protocol:

    • Inject the diluent to demonstrate no interference at the retention time of the analyte.

    • If applicable, prepare and inject a placebo solution to show no interference from excipients.

    • Perform forced degradation studies (acid, base, peroxide, heat, light) on the analyte. Analyze the stressed samples to confirm that degradation peaks are resolved from the main analyte peak.

    • Assess peak purity of the analyte in both standard and stressed samples using a PDA detector.

Linearity and Range
  • Protocol: Prepare a series of at least five calibration standards from the stock solution, covering a range of 50% to 150% of the nominal working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

  • Acceptance Criteria: Plot the peak area versus concentration and perform a linear regression. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy (Recovery)
  • Protocol: Prepare a sample matrix (placebo) and spike it with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% at each level.

Precision
  • Repeatability (Intra-assay):

    • Protocol: Prepare six individual samples at 100% of the target concentration. Analyze them on the same day with the same analyst and instrument.

    • Acceptance Criteria: The %RSD of the results should be ≤ 2.0%.

  • Intermediate Precision (Inter-assay):

    • Protocol: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

    • Acceptance Criteria: The cumulative %RSD for the results from both days should be ≤ 2.0%.

Limit of Quantitation (LOQ) and Limit of Detection (LOD)
  • Protocol: Determine the LOD and LOQ by injecting solutions of decreasing concentration.

  • Acceptance Criteria:

    • LOD: The concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1.

    • LOQ: The concentration that yields a signal-to-noise (S/N) ratio of approximately 10:1. The precision (%RSD) at the LOQ should be ≤ 10%.

Robustness
  • Protocol: Deliberately vary key method parameters one at a time and assess the impact on the results and system suitability.

    • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min).

    • Column Temperature: ± 5 °C (25 °C and 35 °C).

    • Mobile Phase pH: ± 0.2 units (pH 2.8 and 3.2).

  • Acceptance Criteria: All system suitability criteria must be met under all varied conditions, and the results should not deviate significantly from the nominal conditions.

Example Results

The following tables summarize the expected performance data from the validation study.

Table 1: Linearity and Range

Concentration (µg/mL) Mean Peak Area (n=3)
50.0 451023
75.0 674589
100.0 902112
125.0 1123567
150.0 1354098

| Correlation Coefficient (r²) | 0.9998 |

Table 2: Accuracy and Precision

Parameter Level Results Acceptance Criteria
Accuracy 80% Mean Recovery: 99.5% 98.0 - 102.0%
100% Mean Recovery: 100.2% 98.0 - 102.0%
120% Mean Recovery: 99.8% 98.0 - 102.0%
Precision (Repeatability) 100% %RSD (n=6): 0.85% ≤ 2.0%

| Precision (Intermediate) | 100% | Cumulative %RSD (n=12): 1.12% | ≤ 2.0% |

Conclusion

The HPLC method detailed in this application note is a robust, reliable, and precise procedure for the quantitative analysis of 2-ethoxy-1H-1,3-benzodiazol-5-amine. The method development was guided by the fundamental chemical properties of the analyte, leading to an optimized procedure with excellent peak shape and resolution. The comprehensive validation demonstrates that the method is highly specific, accurate, and precise, making it suitable for its intended use in research and quality control environments within the pharmaceutical industry.

References

  • ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency; 1995. [Link]

  • United States Pharmacopeia. USP-NF <621> Chromatography. USP; 2023. [Link]

  • Li, W., et al. Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Journal of Separation Science. 2008. [Link]

  • United States Pharmacopeial Convention. General Chapters: <621> CHROMATOGRAPHY. uspbpep.com. [Link]

  • McNally, M., et al. Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. Waters Corporation. [Link]

  • Agilent Technologies. Revisions per USP 621. Agilent. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • DSDP Analytics. USP <621> Chromatography. [Link]

  • Kulik, A., et al. HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica. 2011. [Link]

  • Wu, C., et al. Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Analytical Chemistry. 2000. [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA; 2021. [Link]

  • Perpusnas. ICH Q2 R1: Mastering Analytical Method Validation. [Link]

  • Szczesna, D., et al. Application of hplc method for investigation of stability of new benzimidazole derivatives. Journal of Liquid Chromatography & Related Technologies. 2014. [Link]

  • Kulik, A., et al. HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ- IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. Acta Poloniae Pharmaceutica. 2011. [Link]

  • Semantic Scholar. ANALYSIS HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ-IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. [Link]

  • International Council for Harmonisation. Quality Guidelines. ICH. [Link]

  • ResearchGate. HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. [Link]

  • de Souza, A. M., et al. Effect of Ionic Liquid on the Determination of Aromatic Amines as Contaminants in Hair Dyes by Liquid Chromatography Coupled to Electrochemical Detection. Molecules. 2012. [Link]

  • Jen, A.D., et al. Determination of Heterocyclic Aromatic Amines (HAAs) in Urban Particulate Standard Reference Material and Wildfire-Influenced Particulate Matter by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). Atmosphere. 2022. [Link]

  • Dall'Anese, R.G., et al. Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Agilent. [Link]

Sources

Application

Application Notes and Protocols: 2-Ethoxy-1H-1,3-benzodiazol-5-amine as a Novel Fluorescent Probe for pH Sensing

Abstract This document provides a comprehensive guide to the application of 2-ethoxy-1H-1,3-benzodiazol-5-amine, a promising fluorogenic compound, as a selective probe for monitoring pH variations in biological and envir...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide to the application of 2-ethoxy-1H-1,3-benzodiazol-5-amine, a promising fluorogenic compound, as a selective probe for monitoring pH variations in biological and environmental systems. Benzimidazole derivatives have emerged as a versatile and robust platform for the development of fluorescent sensors due to their unique electronic properties, biocompatibility, and synthetic accessibility.[1] This guide will detail the underlying scientific principles, experimental protocols, and data analysis for utilizing this specific benzimidazole derivative, leveraging insights from the broader class of related compounds to establish a framework for its application. We will explore its potential pH-sensitive fluorescence, drawing parallels with established benzimidazole-based pH probes.[2][3]

Introduction: The Benzimidazole Scaffold in Fluorescence Sensing

The benzimidazole core is a privileged scaffold in medicinal chemistry and materials science. Its structural similarity to naturally occurring nucleotides allows for favorable interactions within biological systems.[4] Furthermore, the tunable electronic structure of the benzimidazole ring system makes it an excellent candidate for the construction of fluorescent chemosensors.[1][4] The fluorescence properties of these molecules can be exquisitely sensitive to their local environment, including polarity, ion concentration, and pH.[4]

Derivatives of benzimidazole have been successfully employed to detect a wide range of analytes, including metal ions[5][6], anions, and changes in pH.[2][3] The sensing mechanism often relies on processes such as Photoinduced Electron Transfer (PET), Excited-State Intramolecular Proton Transfer (ESIPT), or Intramolecular Charge Transfer (ICT).[5][7] The introduction of an amino group at the 5-position and an ethoxy group at the 2-position of the benzimidazole ring in 2-ethoxy-1H-1,3-benzodiazol-5-amine is anticipated to confer specific photophysical properties that can be exploited for sensing applications.

Proposed Mechanism of pH Sensing

We hypothesize that 2-ethoxy-1H-1,3-benzodiazol-5-amine will exhibit pH-dependent fluorescence based on the protonation state of the benzimidazole ring and the exocyclic amino group. In acidic conditions, protonation of the imidazole nitrogen is expected, which can alter the electronic distribution within the molecule and, consequently, its fluorescence emission. This change in fluorescence intensity or wavelength can be correlated to the pH of the medium.

G cluster_0 Low pH (Acidic) cluster_1 High pH (Basic) cluster_2 Fluorescence Output Probe_H Protonated Probe (Low Fluorescence) Low_F Quenched or Shifted Fluorescence Probe_H->Low_F H_ion H+ H_ion->Probe_H Protonation Probe_neutral Deprotonated Probe (High Fluorescence) Probe_neutral->H_ion Deprotonation High_F Enhanced Fluorescence Probe_neutral->High_F

Figure 1: Proposed pH sensing mechanism of 2-ethoxy-1H-1,3-benzodiazol-5-amine.

Synthesis and Characterization

Hypothetical Synthetic Scheme

A potential synthetic route could involve the condensation of a substituted o-phenylenediamine with an appropriate carboxylic acid derivative, followed by alkylation.

G Start 4-Nitro-1,2-phenylenediamine Intermediate1 2-Ethoxy-5-nitro-1H-benzimidazole Start->Intermediate1 Condensation Reagent1 Orthoformate or Ethyl Chloroformate Reagent1->Intermediate1 Product 2-Ethoxy-1H-1,3-benzodiazol-5-amine Intermediate1->Product Reduction Reagent2 Reducing Agent (e.g., SnCl2/HCl) Reagent2->Product

Figure 2: Hypothetical synthesis of the fluorescent probe.

Physicochemical & Photophysical Properties (Predicted)

The following table summarizes the predicted properties of 2-ethoxy-1H-1,3-benzodiazol-5-amine based on the characteristics of similar benzimidazole compounds.[5][9]

PropertyPredicted Value/CharacteristicRationale
Molecular Formula C9H11N3OBased on chemical structure
Molecular Weight ~177.20 g/mol Calculated from formula
Appearance Likely a solid, possibly coloredCommon for aromatic amines
Solubility Soluble in organic solvents (DMSO, DMF, Ethanol)Typical for benzimidazole derivatives[4]
Absorption Max (λabs) 320-360 nmBased on similar benzimidazole chromophores[9]
Emission Max (λem) 400-480 nmExpected Stokes shift for fluorescent benzimidazoles[5]
Quantum Yield (ΦF) Variable, dependent on pHA key feature for a pH probe[2]

Experimental Protocols

Preparation of Stock Solution

Caution: Handle all chemicals with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

  • Accurately weigh 1-5 mg of 2-ethoxy-1H-1,3-benzodiazol-5-amine powder.

  • Dissolve the powder in high-purity dimethyl sulfoxide (DMSO) to prepare a 1-10 mM stock solution.

  • Store the stock solution at -20°C, protected from light. The solution should be stable for several weeks.

General Protocol for pH-Dependent Fluorescence Measurement

This protocol outlines the steps to determine the fluorescence response of the probe to varying pH levels.

Figure 3: Workflow for pH titration experiment.

Materials:

  • 2-ethoxy-1H-1,3-benzodiazol-5-amine stock solution (1 mM in DMSO)

  • A series of buffers covering a wide pH range (e.g., citrate, phosphate, borate buffers)

  • Spectrofluorometer

  • Quartz cuvettes

Procedure:

  • Prepare a series of buffered solutions with pH values ranging from 2 to 12 in 1 pH unit increments.

  • Prepare the working solution: Dilute the stock solution of the probe in the respective buffer to a final concentration of 1-10 µM. The final concentration of DMSO should be kept below 1% to minimize solvent effects.

  • Incubation: Allow the solutions to equilibrate for 5-10 minutes at room temperature, protected from light.

  • Fluorescence Measurement:

    • Set the excitation wavelength of the spectrofluorometer to the absorption maximum of the probe (e.g., 340 nm).

    • Record the emission spectra over a suitable wavelength range (e.g., 380-600 nm).

    • Record the fluorescence intensity at the emission maximum for each pH value.

  • Data Analysis:

    • Plot the fluorescence intensity at the emission maximum as a function of pH.

    • The apparent pKa of the probe can be determined by fitting the data to the Henderson-Hasselbalch equation.

Protocol for Bioimaging of Cellular pH (Hypothetical)

This protocol provides a general guideline for using the probe to visualize intracellular pH changes in cultured cells.

Materials:

  • Cultured cells (e.g., HeLa, HEK293) on glass-bottom dishes

  • 2-ethoxy-1H-1,3-benzodiazol-5-amine stock solution (1 mM in DMSO)

  • Cell culture medium (e.g., DMEM)

  • Phosphate-buffered saline (PBS)

  • Fluorescence microscope with appropriate filter sets

Procedure:

  • Cell Culture: Seed the cells on glass-bottom dishes and culture until they reach the desired confluency.

  • Probe Loading:

    • Prepare a loading solution by diluting the probe stock solution in serum-free cell culture medium to a final concentration of 1-5 µM.

    • Remove the culture medium from the cells and wash once with PBS.

    • Add the loading solution to the cells and incubate for 15-30 minutes at 37°C in a CO2 incubator.

  • Washing: Remove the loading solution and wash the cells twice with warm PBS to remove any excess probe.

  • Imaging:

    • Add fresh cell culture medium or a buffer of a specific pH to the cells.

    • Image the cells using a fluorescence microscope equipped with a filter set appropriate for the probe's excitation and emission wavelengths.

    • Changes in intracellular pH can be induced by treating the cells with agents like nigericin or by altering the buffer composition.

  • Image Analysis: Analyze the fluorescence intensity of the images to quantify changes in intracellular pH. Ratiometric imaging may be possible if the probe exhibits a pH-dependent shift in its emission spectrum.

Troubleshooting

IssuePossible CauseSolution
Low fluorescence signal - Probe concentration is too low.- Photobleaching.- Inappropriate excitation/emission wavelengths.- Increase probe concentration.- Minimize light exposure.- Optimize instrument settings based on spectral data.
High background fluorescence - Autofluorescence from cells or medium.- Incomplete removal of unbound probe.- Use a medium with low background fluorescence.- Ensure thorough washing steps.
Probe precipitation - Poor solubility in aqueous buffer.- Increase the percentage of co-solvent (e.g., DMSO) slightly, ensuring it doesn't affect cell viability.- Sonication of the stock solution.

Conclusion

2-Ethoxy-1H-1,3-benzodiazol-5-amine holds significant promise as a novel fluorescent probe for pH sensing. Its benzimidazole core provides a robust and tunable platform for developing sensitive and selective chemosensors.[1][4] The protocols outlined in this document, based on the established principles of fluorescence spectroscopy and bioimaging with related compounds, provide a solid foundation for researchers to explore the full potential of this molecule in various scientific disciplines. Further characterization of its photophysical properties and validation in biological systems will be crucial for its widespread adoption as a valuable research tool.

References

  • New Benzimidazole-Based pH-Sensitive Fluorescent Probes. (2025). MDPI.
  • A Benzimidazole-Based Fluorescent Probe for the Selective Recognition of Cobalt (II) Ions. (2025). MDPI.
  • Benzimidazole-scaffold Based Fluorescent Probes for Sensing and Bioimaging Applications | Request PDF. (2025). ResearchGate.
  • New Benzimidazole-Based pH-Sensitive Fluorescent Probes. (2025). NCBI.
  • Progress in the Synthesis and Application of Benzimidazole-Based Fluorescent Chemosensors | Request PDF. (2025). ResearchGate.
  • A Benzimidazole-Based Fluorescent Probe for the Selective Recognition of Cobalt (II) Ions. (2025). Molecules.
  • An amino-substituted 2-(2′-hydroxyphenyl)benzimidazole for the fluorescent detection of phosgene based on an ESIPT mechanism. (2021). PMC.
  • Synthesis of 2-(1-(4-chlorophenyl) ethyl)-1-(2-(diethylamino) ethyl)-1H-benzo[D]imidazol-5-amine. (2018). ResearchGate.
  • Controlling the fluorescence quantum yields of benzothiazole-difluoroborates by optimal substitution. (n.d.). PMC.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Guide: 2-Ethoxy-1H-1,3-benzodiazol-5-amine Synthesis

Topic: Troubleshooting Common Side Products & Impurities Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Scientists Context: Key intermediate for Angiotensin II Receptor Blockers (ARBs) like C...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Common Side Products & Impurities Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Scientists Context: Key intermediate for Angiotensin II Receptor Blockers (ARBs) like Candesartan.

Introduction: The Purity Paradox

The synthesis of 2-ethoxy-1H-1,3-benzodiazol-5-amine (also known as 2-ethoxy-5-aminobenzimidazole) presents a specific chemical paradox: the 2-ethoxy group is essential for biological activity (e.g., in Candesartan cilexetil), yet it is chemically fragile. It behaves as a cyclic imidate ether, making it highly susceptible to hydrolysis under the very acidic conditions often required for downstream steps or workups.

This guide moves beyond standard protocols to address the causality of impurity formation. It focuses on the three critical failure points: Imidate Hydrolysis , N- vs. O-Alkylation competition , and Nitro-Reduction artifacts .

Module 1: The Hydrolysis Trap (Major Impurity)

The Issue: The most persistent impurity is 2-oxo-2,3-dihydro-1H-benzimidazole-5-amine (the "benzimidazolone" derivative). Cause: The C2-ethoxy group is an imidate ether. In the presence of aqueous acid (or even moisture during prolonged storage), it hydrolyzes to the thermodynamically stable urea-like carbonyl (2-oxo).

Troubleshooting Q&A

Q: I see a new peak at [M-28] in LCMS after acidic workup. What happened? A: You likely lost the ethyl group (


). Under acidic conditions (pH < 4), the N3 nitrogen protonates, activating the C2 carbon for nucleophilic attack by water. This ejects ethanol and collapses the system to the 2-oxo species.
  • Correction: Switch to a buffered workup (pH 7–8). Avoid strong mineral acids (HCl,

    
    ) during the isolation of this amine. Use mild organic acids (Acetic acid) only if necessary and quench immediately.
    

Q: Can I use Fe/HCl for the nitro-reduction step? A: High Risk. While iron-mediated reduction is standard for nitro-to-amine conversions, the HCl required will almost certainly hydrolyze the 2-ethoxy group.

  • Correction: Use catalytic hydrogenation (

    
    , Pd/C) in neutral solvents (EtOAc or MeOH) or use Stannous Chloride (
    
    
    
    ) in ethanol if chemical reduction is mandatory.
Pathway Visualization: Acid-Catalyzed Hydrolysis

Hydrolysis Start 2-Ethoxy-benzimidazole (Target) Protonation Protonated Intermediate (Activated Imidate) Start->Protonation + H+ (Acid) Transition Tetrahedral Intermediate (+ H2O) Protonation->Transition + H2O End 2-Oxo-benzimidazole (Major Impurity) Transition->End - H+ Byproduct Ethanol Transition->Byproduct

Figure 1: Mechanism of acid-catalyzed hydrolysis converting the desired ethoxy-imidate into the stable 2-oxo impurity.

Module 2: Regioselectivity (O- vs. N-Alkylation)

The Issue: If you synthesize the core ring before installing the ethyl group (i.e., alkylating 2-hydroxybenzimidazole), you will encounter severe regioselectivity issues. Cause: The benzimidazolone anion is an ambident nucleophile. Alkylation can occur at the Oxygen (desired) or the Nitrogen (undesired).

Troubleshooting Q&A

Q: Why is my yield of the 2-ethoxy product low, but the mass balance is accounted for by an isomer? A: You are likely observing N-alkylation . Under thermodynamic control or in polar aprotic solvents (DMF/DMSO) with simple alkyl halides (Et-I), N-alkylation is often favored or competitive, leading to 1-ethyl-2-oxo-benzimidazole .

Q: How do I guarantee O-alkylation? A: Do not rely on alkylating the ketone. Instead, use the Orthocarbonate Cyclization method.

  • Protocol: React 4-nitro-1,2-phenylenediamine directly with Tetraethyl Orthocarbonate (

    
    ).
    
  • Mechanism: This "locks" the ethoxy group into the structure during the ring closure, preventing N-ethylation entirely because the ethyl group is never a free electrophile.

Synthetic Route Comparison

SynthesisRoutes Start 4-Nitro-1,2-phenylenediamine StepA1 Cyclization with Urea/CDI Start->StepA1 Route A (Traditional) StepB1 Cyclization with Tetraethyl Orthocarbonate Start->StepB1 Route B (Optimized) InterA 2-Hydroxy-5-nitrobenzimidazole StepA1->InterA StepA2 Alkylation (Et-I / Base) InterA->StepA2 ResultA_Bad N-Ethyl Impurity (Major Side Product) StepA2->ResultA_Bad Favored ResultA_Good 2-Ethoxy Target (Low Yield) StepA2->ResultA_Good Minor ResultB 2-Ethoxy-5-nitrobenzimidazole (High Purity) StepB1->ResultB 100% Regioselectivity

Figure 2: Comparison of synthetic strategies. Route B (Orthocarbonate) avoids the N-alkylation pitfall inherent in Route A.

Module 3: Reduction Artifacts (Nitro Amine)

The Issue: Incomplete reduction or bimolecular coupling during the reduction of 2-ethoxy-5-nitrobenzimidazole.

Impurity Profile Table
Impurity TypeChemical StructureCauseDetection (LCMS)
Azo Dimer

Coupling of nitroso/hydroxylamine intermediates due to high pH or insufficient H2 pressure.

Azoxy Dimer

Incomplete reduction of the azo dimer.

Hydroxylamine

Stalled reduction (poisoned catalyst or stopped too early).

Des-ethoxy Benzimidazole-5-amineHydrogenolysis of the ethoxy C-O bond (Over-reduction).

Troubleshooting Q&A

Q: I see a yellow/orange impurity that persists after recrystallization. A: This is likely the Azo-dimer . These are highly colored and have similar solubility profiles to the product.

  • Fix: Ensure your hydrogenation runs to completion. Increase

    
     pressure (from 1 atm to 3–5 atm). If using Pd/C, ensure the catalyst is not poisoned by sulfur (from thiols/thioethers in previous steps).
    

Q: Can I use Raney Nickel? A: Yes, but be cautious. Raney Ni is excellent for avoiding hydrolysis (alkaline conditions), but it is aggressive. It may cause hydrogenolysis of the C2-ethoxy bond if left too long or at high temperatures, stripping the ethyl group to form the unsubstituted benzimidazole.

Experimental Protocol: Optimized Synthesis (Route B)

Objective: Synthesis of 2-ethoxy-5-nitrobenzimidazole (Precursor to Amine) minimizing hydrolysis and N-alkylation.

  • Reagents:

    • 4-Nitro-1,2-phenylenediamine (1.0 eq)

    • Tetraethyl orthocarbonate (

      
      ) (1.5 eq) — Note: Do NOT use Triethyl orthoformate.
      
    • Acetic Acid (catalytic, 0.1 eq)

    • Solvent: Ethanol (anhydrous).

  • Procedure:

    • Dissolve diamine in Ethanol. Add Tetraethyl orthocarbonate.

    • Add catalytic Acetic Acid.

    • Reflux for 3–4 hours. Monitor by TLC/HPLC.

    • Critical: Upon completion, cool to 0°C. The product often precipitates.

    • Filter and wash with cold ethanol.

    • Note: Do not wash with water unless buffered to pH 7.

  • Reduction (Nitro to Amine):

    • Suspend nitro-intermediate in Ethyl Acetate (EtOAc).

    • Add 10% Pd/C (5 wt% loading).

    • Hydrogenate at 3 atm (45 psi) at Room Temperature.

    • Workup: Filter through Celite. Concentrate filtrate.[1]

    • Storage: Store under Nitrogen at -20°C. The amine oxidizes (darkens) upon air exposure.

References

  • Kubo, K., et al. (1993). "Nonpeptide angiotensin II receptor antagonists. Synthesis and biological activity of potential prodrugs of benzimidazole-7-carboxylic acids." Journal of Medicinal Chemistry, 36(15), 2182–2196.

  • Wang, P., et al. (2010).[2] "A novel and practical synthesis of substituted 2-ethoxy benzimidazole: candesartan cilexetil." Tetrahedron, 66, 5402-5406. (Describes the orthocarbonate route to avoid impurities).

  • Altenburger, J. M., et al. (Process Patents). "Process for the preparation of 2-ethoxy-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)benzimidazole-7-carboxylic acid derivatives." US Patent 5,196,444. (Details hydrolysis risks and crystallization).

  • LGC Standards. "Impurity Reference Standards for Candesartan." (Confirmation of 2-oxo and N-ethyl impurities).

Sources

Optimization

Overcoming poor solubility of benzimidazole derivatives in assays

Welcome to the Advanced Assay Development Support Center. Topic: Overcoming Poor Solubility of Benzimidazole Derivatives Ticket ID: BZ-SOL-001 Responder: Dr.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Advanced Assay Development Support Center. Topic: Overcoming Poor Solubility of Benzimidazole Derivatives Ticket ID: BZ-SOL-001 Responder: Dr. A. Vance, Senior Application Scientist

Executive Summary

Benzimidazole derivatives are a cornerstone of medicinal chemistry (e.g., anthelmintics, anticancer agents), yet they present a notorious "brick dust" challenge. Their planar, bicyclic aromatic structure facilitates strong intermolecular


-

stacking and hydrogen bonding, resulting in high crystal lattice energy that resists solvation in aqueous media.

In biological assays, this manifests not just as precipitation, but as colloidal aggregation —a phenomenon where microscopic particles sequester enzyme targets, leading to promiscuous inhibition and false-positive IC50 data.[1][2][3] This guide moves beyond simple "shake and heat" advice to provide a thermodynamic and kinetic framework for stabilizing these compounds in microplate formats.

Module 1: Diagnostic Workflow & Root Cause Analysis

Before altering your assay buffer, you must distinguish between macroscopic precipitation (insolubility) and colloidal aggregation (pseudo-solubility).

The "False Positive" Trap (Shoichet Aggregation)

Benzimidazoles are frequent offenders in "aggregation-based assay interference." At specific concentrations (Critical Aggregation Concentration, CAC), they form colloids that adsorb proteins.[2] If your IC50 curve is steep (Hill slope > 2.0) or if activity disappears with the addition of 0.01% Triton X-100, you are likely seeing an artifact, not true inhibition.

Diagnostic Decision Tree:

SolubilityDiagnosis Start Symptom: Inconsistent Assay Data Check1 Visual Inspection (Microscope) Start->Check1 Result1 Visible Precipitate? Check1->Result1 Action1 Root Cause: Macroscopic Insolubility (See Module 2: Dilution Protocols) Result1->Action1 Yes Action2 Perform Detergent Test (Add 0.01% Triton X-100) Result1->Action2 No Result2 Activity Lost with Detergent? Action2->Result2 Outcome1 Root Cause: Colloidal Aggregation (False Positive) Result2->Outcome1 Yes Outcome2 Root Cause: True Inhibition (Proceed to Kinetic QC) Result2->Outcome2 No

Figure 1: Diagnostic logic to differentiate between solubility failure and aggregation artifacts.

Module 2: The "Intermediate Dilution" Protocol

The Problem: "Solvent Shock." Adding a 10 mM DMSO stock directly to an aqueous buffer (0% DMSO) creates a massive dielectric constant gradient. This causes local supersaturation and immediate nucleation of benzimidazoles.

The Solution: Step-down dilution. You must lower the DMSO concentration gradually to allow the compound to equilibrate in the hydration shell.

Protocol: 3-Step Serial Dilution

  • Step A (Source): Prepare compound serial dilutions in 100% DMSO first. Do not dilute in buffer yet.

  • Step B (Intermediate): Transfer from Step A into an "Intermediate Plate" containing buffer with 10% DMSO .

    • Why? This keeps the compound soluble while introducing water.

  • Step C (Final Assay): Transfer from Step B to the Assay Plate (Final DMSO < 1%).

Visual Workflow:

DilutionProtocol cluster_0 Step 1: Potency Series cluster_1 Step 2: Acclimatization cluster_2 Step 3: Assay Stock 10mM Stock (100% DMSO) Plate1 Source Plate (100% DMSO) Serial Dilution Here Stock->Plate1 Dilute Plate2 Intermediate Plate (10% DMSO + Buffer) Prevents 'Shock' Plate1->Plate2 1:10 Transfer Plate3 Final Assay Plate (1% DMSO) Stable Solution Plate2->Plate3 1:10 Transfer

Figure 2: The "Intermediate Plate" method minimizes nucleation by graduating the polarity shift.

Module 3: Advanced Formulation Strategies

If the dilution protocol fails, you must chemically stabilize the benzimidazole.

Strategy A: Detergents (The First Line of Defense)

Non-ionic detergents disrupt the formation of colloidal aggregates.

  • Recommendation: Freshly prepared Triton X-100 (0.01%) or Tween-80 (0.005%) .

  • Note: Ensure your target enzyme tolerates these detergents.

Strategy B: Cyclodextrin Complexation (The "Nuclear" Option)

For extremely lipophilic benzimidazoles (e.g., Albendazole analogs), DMSO alone is insufficient. Hydroxypropyl-


-cyclodextrin (HP-

-CD) encapsulates the hydrophobic benzimidazole ring, rendering it water-soluble without altering its binding pharmacophore.

HP-


-CD Protocol: 
  • Prepare a 20% (w/v) HP-

    
    -CD  stock solution in your assay buffer.
    
  • Dissolve your benzimidazole in DMSO (50x final concentration).

  • Add the DMSO stock dropwise into the HP-

    
    -CD solution while vortexing.
    
  • Incubate at 37°C with shaking for 30 minutes to allow inclusion complex formation.

  • Use this complex as your working stock.

Comparative Efficacy Table:

Additive StrategyMechanismProsCons
DMSO only CosolventStandard, cheap"Solvent shock" precipitation; Enzyme toxicity >1%
Triton X-100 Surface tension reductionPrevents aggregation; Breaks colloidsCan lyse cells; May inhibit some kinases
HP-

-CD
Inclusion complexHigh solubility; BiocompatibleExpensive; Can sequester lipophilic substrates
BSA (0.1%) Protein carrierMimics in vivo transportBatch variability; High background in fluorescence assays

Module 4: Quality Control (The "Spin Test")

Never assume solubility based on visual clarity. Micro-precipitates are invisible to the naked eye but will scatter light in UV assays.

The Centrifugation Validation Protocol:

  • Prepare your compound at the highest assay concentration (e.g., 10

    
    M) in the final assay buffer.
    
  • Split the sample into two aliquots: A (Total) and B (Supernatant) .

  • Centrifuge Aliquot B at 13,000 x g for 10 minutes to pellet micro-aggregates.

  • Measure the concentration of both A and the supernatant of B using HPLC or UV-Vis absorbance.

  • Calculation:

    
    
    
    • Pass Criteria: > 85% recovery in supernatant.

Frequently Asked Questions (FAQ)

Q: My benzimidazole works in the enzyme assay but shows no activity in the cell-based assay. Why? A: This is likely a solubility-driven permeability issue. In cell media, serum proteins (FBS) bind lipophilic benzimidazoles (high Protein Binding), reducing the free concentration available to enter the cell.

  • Fix: Measure the IC50 in low-serum media (1% FBS) vs. high-serum (10% FBS) to quantify the shift.

Q: Can I use acid to dissolve benzimidazoles? A: Benzimidazoles are weakly basic (pKa ~5.6). While acid (pH 4.0) improves solubility by protonating the imidazole ring, most biological assays require pH 7.4. Neutralizing the acid solution in the assay well will cause immediate reprecipitation (the "crash out"). Stick to the Cyclodextrin strategy for neutral pH assays.

Q: Why is my Hill Slope > 3.0? A: A steep Hill Slope is a hallmark of colloidal aggregation . The aggregate surface binds multiple enzyme molecules cooperatively (or non-specifically denatures them).[2] Repeat the assay with 0.01% Triton X-100. If the slope normalizes to ~1.0, the previous result was an artifact.

References

  • Shoichet, B. K. (2006). Screening in a spirit of haunting. Drug Discovery Today, 11(23-24), 1074-1081.

  • Sittampalam, G. S., et al. (Eds.).[4] (2004).[5] Assay Guidance Manual. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.[5][6]

  • Irwin, J. J., et al. (2015).[1] An Aggregation Advisor for Ligand Discovery. Journal of Medicinal Chemistry, 58(17), 7076–7087.

  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.

  • Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to 2-ethoxy-1H-1,3-benzodiazol-5-amine and Its Analogs for Drug Discovery

In the landscape of medicinal chemistry, the benzimidazole scaffold is a cornerstone, recognized for its presence in a multitude of pharmacologically active agents.[1][2] This guide provides an in-depth comparative analy...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of medicinal chemistry, the benzimidazole scaffold is a cornerstone, recognized for its presence in a multitude of pharmacologically active agents.[1][2] This guide provides an in-depth comparative analysis of 2-ethoxy-1H-1,3-benzodiazol-5-amine, a promising yet under-explored molecule, and its structural analogs. By examining their synthesis, physicochemical properties, and biological potential, we aim to equip researchers, scientists, and drug development professionals with the critical insights needed to harness the therapeutic promise of this chemical class.

Introduction to the Benzimidazole Core: A Privileged Scaffold

The benzimidazole nucleus, an isostere of natural purines, is a bicyclic aromatic heterocycle formed by the fusion of benzene and imidazole rings.[2][3] This structural motif allows for diverse substitutions at various positions, profoundly influencing its biological activity.[4] Consequently, benzimidazole derivatives have demonstrated a wide spectrum of pharmacological effects, including antimicrobial, antiviral, anticancer, anti-inflammatory, and anthelmintic properties.[1][5][6] Our focus compound, 2-ethoxy-1H-1,3-benzodiazol-5-amine, and its analogs represent a specific chemical space within this broader family, offering unique opportunities for targeted drug design.

Synthetic Pathways: A Comparative Look at Benzimidazole Elaboration

The synthesis of substituted benzimidazoles typically involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative.[2][6] The specific nature of the substituents dictates the choice of starting materials and reaction conditions.

Synthesis of 2-ethoxy-1H-1,3-benzodiazol-5-amine

A plausible synthetic route to 2-ethoxy-1H-1,3-benzodiazol-5-amine can be adapted from the synthesis of related 5-ethoxy-benzimidazole derivatives.[7] The general strategy involves the initial formation of a substituted o-phenylenediamine followed by cyclization.

Experimental Protocol:

Step 1: Synthesis of N-(5-ethoxy-2-nitrophenyl)acetamide

  • To a solution of phenacetin in a suitable solvent, add concentrated nitric acid dropwise at a controlled temperature.

  • The reaction mixture is stirred until the nitration is complete, monitored by thin-layer chromatography (TLC).

  • The product is isolated by precipitation in water and purified by recrystallization.

Step 2: Synthesis of 5-ethoxy-2-nitroaniline

  • The N-(5-ethoxy-2-nitrophenyl)acetamide is hydrolyzed by refluxing with an acid, such as hydrochloric acid, in an alcoholic solvent.[7]

  • The reaction progress is monitored by TLC.

  • Upon completion, the reaction mixture is cooled and neutralized to precipitate the product, which is then filtered and dried.

Step 3: Synthesis of 4-ethoxybenzene-1,2-diamine

  • The 5-ethoxy-2-nitroaniline is reduced to the corresponding diamine. A common method is the use of a reducing agent like hydrazine hydrate in the presence of a catalyst.[7]

  • The reaction is typically carried out in an alcoholic solvent under reflux.

  • The product is isolated after removal of the catalyst and solvent.

Step 4: Synthesis of 2-ethoxy-1H-1,3-benzodiazol-5-amine

  • The 4-ethoxybenzene-1,2-diamine is then cyclized. While a direct reaction with an ethoxy-containing single-carbon source can be envisioned, a more practical approach might involve a multi-step process, for example, reaction with cyanogen bromide to form the 2-amino derivative, followed by diazotization and substitution with ethanol. A more direct condensation with a suitable orthoester could also be explored.

Diagram of Synthetic Pathway:

Synthesis of 2-ethoxy-1H-1,3-benzodiazol-5-amine phenacetin Phenacetin step1 Nitration (HNO3, H2SO4) phenacetin->step1 intermediate1 N-(5-ethoxy-2-nitrophenyl)acetamide step1->intermediate1 step2 Hydrolysis (HCl, EtOH) intermediate1->step2 intermediate2 5-ethoxy-2-nitroaniline step2->intermediate2 step3 Reduction (Hydrazine hydrate) intermediate2->step3 intermediate3 4-ethoxybenzene-1,2-diamine step3->intermediate3 step4 Cyclization intermediate3->step4 product 2-ethoxy-1H-1,3-benzodiazol-5-amine step4->product

Caption: Synthetic route for 2-ethoxy-1H-1,3-benzodiazol-5-amine.

Synthesis of a Key Analog: 2-ethyl-1H-benzimidazole-5-amine

The synthesis of this close structural analog provides a valuable point of comparison. A two-step process starting from 2-ethyl-1H-benzimidazole is well-documented.[8]

Experimental Protocol:

Step 1: Nitration of 2-ethyl-1H-benzimidazole

  • Dissolve 2-ethyl-1H-benzimidazole in concentrated sulfuric acid while cooling in an ice-water bath.

  • Slowly add a pre-cooled mixture of concentrated nitric acid and sulfuric acid, maintaining a low temperature.

  • Allow the reaction to proceed at room temperature for 2-3 hours.

  • Pour the reaction mixture onto crushed ice and neutralize with a concentrated ammonia solution to precipitate the crude 2-ethyl-5-nitro-1H-benzimidazole.

  • Collect the solid by vacuum filtration and wash thoroughly with water.

Step 2: Reduction of 2-ethyl-5-nitro-1H-benzimidazole

  • The nitro derivative is then reduced to the amine. A common method involves using a reducing agent such as tin(II) chloride in an acidic medium or catalytic hydrogenation.

  • The reaction progress is monitored by TLC.

  • After completion, the product is isolated by basification and extraction, followed by purification.

Diagram of Analog Synthesis:

Analog_Synthesis start 2-ethyl-1H-benzimidazole nitration Nitration (HNO3, H2SO4) start->nitration nitro_intermediate 2-ethyl-5-nitro-1H-benzimidazole nitration->nitro_intermediate reduction Reduction nitro_intermediate->reduction final_product 2-ethyl-1H-benzimidazole-5-amine reduction->final_product

Caption: Synthesis of 2-ethyl-1H-benzimidazole-5-amine.

Comparative Physicochemical and Biological Profile

While specific experimental data for 2-ethoxy-1H-1,3-benzodiazol-5-amine is scarce in publicly available literature, we can infer its likely properties and compare them with known analogs based on established structure-activity relationships (SAR) for the benzimidazole class.

Feature2-ethoxy-1H-1,3-benzodiazol-5-amine (Predicted)2-ethyl-1H-benzimidazole-5-amine (Analog 1)5-ethoxy-2-mercaptobenzimidazole (Analog 2)2-(4-aminophenyl)-1H-benzimidazol-5-amine (Analog 3)
Synthesis Complexity ModerateLow to Moderate[8]Moderate[4]Moderate[9]
Key Structural Features 2-ethoxy, 5-amino2-ethyl, 5-amino5-ethoxy, 2-thiol2-aminophenyl, 5-amino
Potential Biological Activity Antimicrobial, AnticancerAnti-inflammatory, Analgesic[10]Anti-inflammatory[4][11]Anticancer, Antimicrobial[12]
Mechanism of Action (Hypothesized) DNA gyrase inhibition, Tubulin polymerization disruptionCOX inhibitionCOX/LOX inhibitionTopoisomerase inhibition

Data Table 1: Comparative Profile of 2-ethoxy-1H-1,3-benzodiazol-5-amine and Analogs.

Structure-Activity Relationship (SAR) Insights

The substituents on the benzimidazole ring play a crucial role in determining the pharmacological profile.

  • Position 2: The nature of the substituent at the 2-position significantly influences the type and potency of biological activity. An ethoxy group, as in our target compound, is expected to impart different electronic and steric properties compared to an ethyl group. The electron-donating nature of the ethoxy group may modulate the binding affinity to target enzymes or receptors.

  • Position 5: The amino group at the 5-position is a key feature. It can act as a hydrogen bond donor and acceptor, potentially enhancing interactions with biological targets. Its presence is often associated with potent biological activities, as seen in various analogs.[9][12] The ethoxy group at this position has also been shown to be favorable for anti-inflammatory activity.[4]

Diagram of Structure-Activity Relationships:

SAR Core Benzimidazole Core Pos2 Position 2 Substituent Core->Pos2 Pos5 Position 5 Substituent Core->Pos5 Activity Biological Activity Pos2->Activity Modulates potency and type of activity Pos5->Activity Enhances target binding

Sources

Comparative

A Senior Application Scientist's Guide to Cross-Reactivity Assessment of Antibodies Against Benzimidazole Derivatives

Introduction: The Benzimidazole Scaffold and the Imperative for Antibody Specificity Benzimidazole derivatives represent a cornerstone in medicinal chemistry and veterinary sciences.[1][2][3][4] Their fused benzene and i...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Benzimidazole Scaffold and the Imperative for Antibody Specificity

Benzimidazole derivatives represent a cornerstone in medicinal chemistry and veterinary sciences.[1][2][3][4] Their fused benzene and imidazole ring structure serves as a versatile pharmacophore, leading to a vast array of compounds with potent therapeutic activities, including anthelmintic, anticancer, antifungal, and anti-inflammatory properties.[3][4] Prominent members of this class include albendazole, fenbendazole, and thiabendazole, which are widely used in both human and veterinary medicine.[4][5]

This guide provides a comprehensive comparison of methodologies for assessing the cross-reactivity of antibodies against benzimidazole derivatives. We will delve into the principles and practical applications of key immunoassays, supported by experimental protocols and data interpretation strategies, to equip researchers with the knowledge to select and validate antibodies with the required specificity for their intended applications. All validation principles discussed are grounded in the internationally harmonized standards for bioanalytical method validation, such as the ICH M10 guideline.[10]

The Foundational Role of Hapten Design in Antibody Specificity

For small molecules like benzimidazoles, which are not immunogenic on their own, the journey to a specific antibody begins with the design of a hapten. The hapten is a chemically modified version of the target benzimidazole that is then conjugated to a larger carrier protein (e.g., Bovine Serum Albumin - BSA, or Keyhole Limpet Hemocyanin - KLH) to elicit an immune response. The design of this hapten is a critical determinant of the resulting antibody's specificity and cross-reactivity profile.[1] A well-designed hapten will expose unique structural features of the target molecule to the immune system, thereby promoting the generation of antibodies that can discriminate it from other closely related derivatives.[1] Conversely, a poorly designed hapten may lead to the production of broadly cross-reactive antibodies.

Comparative Analysis of Cross-Reactivity Assessment Methodologies

The selection of an appropriate method for assessing antibody cross-reactivity is contingent on the specific research question, the required level of quantitative detail, and the available resources. Here, we compare three widely used techniques: Indirect Competitive Enzyme-Linked Immunosorbent Assay (ic-ELISA), Surface Plasmon Resonance (SPR), and Western Blotting.

Methodology Principle Primary Application for Benzimidazoles Advantages Limitations
Indirect Competitive ELISA (ic-ELISA) Competition between the free benzimidazole derivative in the sample and a benzimidazole-protein conjugate coated on the plate for a limited number of primary antibody binding sites.High-throughput screening of antibody cross-reactivity against a panel of benzimidazole derivatives.- High sensitivity- Cost-effective- Suitable for large sample numbers- Provides quantitative cross-reactivity data (IC50 values)- Indirect measurement of binding- Susceptible to matrix effects- Time-consuming protocol
Surface Plasmon Resonance (SPR) Real-time, label-free detection of changes in refractive index at the surface of a sensor chip as the antibody binds to an immobilized benzimidazole derivative.Detailed kinetic analysis (association and dissociation rates) of antibody-benzimidazole interactions.- Real-time kinetic data (kon, koff)- Label-free detection- High sensitivity for small molecules- Can determine binding affinity (KD)- Requires specialized instrumentation- Higher cost per sample- Surface chemistry can be challenging for small molecules
Western Blotting Separation of benzimidazole-protein conjugates by size via gel electrophoresis, followed by transfer to a membrane and detection with the primary antibody.Qualitative confirmation of antibody binding to the specific benzimidazole-protein conjugate used for immunization.- Provides information on binding to the target conjugate- Can assess specificity in a complex mixture of proteins- Primarily qualitative- Not suitable for high-throughput cross-reactivity screening of multiple free benzimidazoles- Less sensitive for small molecule detection

Experimental Protocols

Indirect Competitive ELISA (ic-ELISA) for Benzimidazole Cross-Reactivity

This protocol is a generalized procedure for assessing the cross-reactivity of an antibody against a panel of benzimidazole derivatives.

1. Reagent Preparation:

  • Coating Buffer (Carbonate-Bicarbonate Buffer, pH 9.6): Dissolve 1.59 g of Na₂CO₃ and 2.93 g of NaHCO₃ in deionized water to a final volume of 1 L.

  • Wash Buffer (PBST): Phosphate Buffered Saline (PBS) with 0.05% Tween-20.

  • Blocking Buffer: 5% non-fat dry milk or 1% BSA in PBST.

  • Assay Buffer: 1% BSA in PBST.

  • Benzimidazole Standards: Prepare stock solutions of the primary target benzimidazole and a panel of related derivatives in a suitable solvent (e.g., DMSO or methanol). Serially dilute the standards in Assay Buffer to create a range of concentrations.

  • Coating Antigen: Dilute the benzimidazole-protein conjugate (e.g., Albendazole-OVA) to an optimal concentration (typically 0.1-1 µg/mL) in Coating Buffer.

  • Primary Antibody: Dilute the anti-benzimidazole antibody in Assay Buffer to its optimal working concentration.

  • Secondary Antibody: Dilute an enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-mouse IgG) in Assay Buffer according to the manufacturer's instructions.

  • Substrate Solution: Prepare the appropriate substrate for the enzyme conjugate (e.g., TMB for HRP).

  • Stop Solution: e.g., 2 M H₂SO₄ for HRP/TMB.

2. ELISA Procedure:

  • Coating: Add 100 µL of the diluted Coating Antigen to each well of a 96-well microplate. Incubate overnight at 4°C.

  • Washing: Wash the plate three times with 200 µL of Wash Buffer per well.

  • Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.

  • Washing: Repeat the washing step.

  • Competitive Reaction: Add 50 µL of each benzimidazole standard dilution (or sample) and 50 µL of the diluted primary antibody to the corresponding wells. Incubate for 1 hour at 37°C.

  • Washing: Repeat the washing step.

  • Secondary Antibody Incubation: Add 100 µL of the diluted secondary antibody to each well and incubate for 1 hour at 37°C.

  • Washing: Wash the plate five times with Wash Buffer.

  • Substrate Development: Add 100 µL of Substrate Solution to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

  • Stopping the Reaction: Add 50 µL of Stop Solution to each well.

  • Reading: Measure the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

Data Analysis:

  • Plot a standard curve of absorbance versus the logarithm of the benzimidazole concentration.

  • Determine the IC50 value, which is the concentration of the benzimidazole derivative that causes 50% inhibition of the maximum signal.

  • Calculate the cross-reactivity (CR%) of each derivative relative to the primary target benzimidazole using the following formula: CR (%) = (IC50 of primary target benzimidazole / IC50 of cross-reacting benzimidazole) x 100

ELISA_Workflow cluster_plate_prep Plate Preparation cluster_reaction Competitive Reaction & Detection cluster_signal Signal Generation & Measurement p1 1. Coating with Benzimidazole-Protein Conjugate p2 2. Washing p1->p2 p3 3. Blocking p2->p3 p4 4. Washing p3->p4 r1 5. Add Benzimidazole Standards & Primary Antibody p4->r1 r2 6. Washing r1->r2 r3 7. Add Enzyme-Conjugated Secondary Antibody r2->r3 r4 8. Washing r3->r4 s1 9. Add Substrate r4->s1 s2 10. Stop Reaction s1->s2 s3 11. Read Absorbance s2->s3

Caption: Workflow for Indirect Competitive ELISA.

Surface Plasmon Resonance (SPR) for Kinetic Analysis

This protocol provides a general framework for analyzing the interaction between an anti-benzimidazole antibody and an immobilized benzimidazole derivative.

1. Reagent and Material Preparation:

  • SPR Instrument and Sensor Chip: e.g., a CM5 sensor chip.

  • Running Buffer: HBS-EP+ buffer (or similar), filtered and degassed.

  • Immobilization Reagents: Amine coupling kit (EDC, NHS), and ethanolamine-HCl.

  • Ligand: Anti-benzimidazole antibody (for immobilization).

  • Analyte: Benzimidazole derivatives dissolved in running buffer at various concentrations.

2. SPR Procedure:

  • Surface Preparation: Equilibrate the sensor chip with running buffer.

  • Ligand Immobilization:

    • Activate the sensor surface with a mixture of EDC and NHS.

    • Inject the anti-benzimidazole antibody at an appropriate concentration in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 5.0) to achieve the desired immobilization level.

    • Deactivate any remaining active esters with ethanolamine-HCl.

  • Analyte Injection:

    • Inject a series of concentrations of the benzimidazole derivative over the immobilized antibody surface.

    • Include a zero-concentration (buffer only) injection for double referencing.

  • Dissociation: Allow the running buffer to flow over the surface to monitor the dissociation of the benzimidazole from the antibody.

  • Regeneration: If necessary, inject a regeneration solution (e.g., low pH glycine-HCl) to remove any remaining bound analyte.

  • Data Analysis:

    • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (KD).

SPR_Workflow cluster_immobilization Antibody Immobilization cluster_binding_analysis Binding Analysis cluster_data Data Processing i1 1. Sensor Chip Activation (EDC/NHS) i2 2. Antibody Injection i1->i2 i3 3. Deactivation (Ethanolamine) i2->i3 b1 4. Benzimidazole Injection (Association) i3->b1 b2 5. Buffer Flow (Dissociation) b1->b2 b3 6. Regeneration b2->b3 d1 7. Sensorgram Generation b3->d1 Repeat for each concentration d2 8. Kinetic Model Fitting d1->d2 d3 9. Determination of kon, koff, KD d2->d3

Caption: Workflow for SPR Kinetic Analysis.

Western Blotting for Specificity Confirmation

This protocol is designed to confirm that the antibody recognizes the benzimidazole-protein conjugate used for immunization.

1. Reagent Preparation:

  • Sample Buffer: Laemmli buffer with a reducing agent (e.g., DTT or β-mercaptoethanol).

  • Running Buffer: Tris-glycine-SDS buffer.

  • Transfer Buffer: Tris-glycine buffer with methanol.

  • Blocking Buffer: 5% non-fat dry milk or 5% BSA in TBST.

  • Primary Antibody: Diluted in blocking buffer.

  • Secondary Antibody: HRP-conjugated, diluted in blocking buffer.

  • Chemiluminescent Substrate.

2. Western Blot Procedure:

  • Sample Preparation: Mix the benzimidazole-protein conjugate and the unconjugated carrier protein with sample buffer and heat at 95-100°C for 5 minutes.

  • Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run until adequate separation is achieved.

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

  • Blocking: Incubate the membrane in blocking buffer for 1 hour at room temperature or overnight at 4°C.

  • Primary Antibody Incubation: Incubate the membrane with the primary anti-benzimidazole antibody overnight at 4°C with gentle agitation.[11]

  • Washing: Wash the membrane three times for 5-10 minutes each with TBST.[12]

  • Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Incubate the membrane with a chemiluminescent substrate and visualize the signal using an imaging system.

Expected Results: A specific band should be observed at the molecular weight corresponding to the benzimidazole-protein conjugate, with no significant band for the unconjugated carrier protein.

Data Interpretation and Case Study

Case Study: Cross-Reactivity of a Monoclonal Antibody Against Albendazole

An indirect competitive ELISA was performed to assess the cross-reactivity of a new monoclonal antibody (mAb-123) raised against an albendazole-KLH conjugate. The IC50 values and cross-reactivity percentages were calculated for a panel of benzimidazole derivatives.

Compound IC50 (ng/mL) Cross-Reactivity (%)
Albendazole0.5100
Albendazole sulfoxide2.520
Albendazole sulfone10.05
Fenbendazole50.01
Thiabendazole>1000<0.05
Mebendazole250.00.2

Interpretation:

  • The mAb-123 exhibits high specificity for albendazole.

  • There is moderate cross-reactivity with the major metabolites of albendazole (sulfoxide and sulfone), which may be desirable for total residue analysis.

  • The cross-reactivity with other common benzimidazoles like fenbendazole, thiabendazole, and mebendazole is very low, indicating high selectivity.

This data demonstrates that mAb-123 is a suitable candidate for a specific immunoassay for albendazole and its primary metabolites, with minimal interference from other related compounds.

Conclusion: A Framework for Rigorous Antibody Validation

The reliable use of antibodies against benzimidazole derivatives hinges on a thorough assessment of their cross-reactivity. This guide has provided a comparative overview of key methodologies, detailed experimental protocols, and a framework for data interpretation.

  • Indirect competitive ELISA is the workhorse for high-throughput screening and quantitative cross-reactivity profiling.

  • Surface Plasmon Resonance offers invaluable in-depth kinetic data for understanding the dynamics of antibody-antigen interactions.

  • Western Blotting serves as a crucial qualitative check to confirm the antibody's specificity for the immunizing conjugate.

By integrating these methods and adhering to the principles of bioanalytical method validation as outlined by regulatory bodies such as the FDA and EMA through the ICH M10 guideline, researchers can confidently select and validate antibodies that meet the stringent requirements of their specific applications, ensuring the accuracy and reproducibility of their results.[13][14][15]

References

  • ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. (2023, January 25). European Medicines Agency. [Link]

  • Shao, S., et al. (2021). Hapten Synthesis and Monoclonal Antibody Preparation for Simultaneous Detection of Albendazole and Its Metabolites in Animal-Origin Food. Foods, 10(12), 3106. [Link]

  • Wang, Z., et al. (2022). Rational hapten design and establishment of broad-spectrum indirect competitive enzyme-linked immunosorbent assay for benzimidazoles monitoring in milk. Journal of the Science of Food and Agriculture. [Link]

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022, May 24). ICH Harmonised Guideline: Bioanalytical Method Validation and Study Sample Analysis M10. [Link]

  • European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline. [Link]

  • European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. [Link]

  • DeSilva, B., et al. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say? Bioanalysis, 4(15), 1815-1818. [Link]

  • IDBS. (2019, August 1). ICH M10 Bioanalytical Method Validation Guideline. [Link]

  • European Bioanalysis Forum. (2012, February 15). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

  • Bioanalysis Zone. (2021, November 11). eBook: ICH M10 Bioanalytical Method Validation. [Link]

  • The Center for Biosimilars. (2018, June 12). FDA Finalizes Guidance on Bioanalytical Method Validation. [Link]

  • ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • Bio-Techne. (n.d.). ELISA Troubleshooting Guide. [Link]

  • U.S. Food and Drug Administration. (2024, June 12). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • PEPperPRINT. (n.d.). Antibody Cross-Reactivity Analysis. [Link]

  • Charles River Laboratories. (n.d.). Tissue Cross-Reactivity Studies. [Link]

  • Moodle@Units. (n.d.). ELISA Assays: Indirect, Sandwich, and Competitive. [Link]

  • Unger, S. (2014). Regulatory FDA Raises the Bar in Bioanalytical Method Validation. Journal for Clinical Studies, 6(2), 16-18. [Link]

  • BioAgilytix. (2025, February 6). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

  • Liu, H. M., & Li, Y. (2021). Characterization of Small Molecule–Protein Interactions Using SPR Method. In Methods in Molecular Biology (Vol. 2260, pp. 25-37). Humana, New York, NY. [Link]

  • Zeder-Lutz, G., et al. (2002). Direct kinetic assay of interactions between small peptides and immobilized antibodies using a surface plasmon resonance biosensor. Journal of molecular recognition, 15(1), 1-9. [Link]

  • Bio-Rad. (n.d.). Large and Small Molecule Screening by SPR. [Link]

  • Aryal, S. (2023, October 31). Competitive ELISA Protocol and Animation. Microbe Notes. [Link]

  • Creative Diagnostics. (2021, March 1). Competitive ELISA. [Link]

  • Collins, A. M., & Jackson, K. J. L. (2017). Errors in data interpretation from genetic variation of human analytes. JCI Insight, 2(13), e95431. [Link]

  • GenFollower. (2025, April 28). Step-by-Step ELISA Protocol: A Comprehensive Guide. [Link]

  • Nicoya. (2022, July 27). Guide to Running an SPR Experiment. [Link]

  • Gordon, S. N., et al. (2022). Analysis of allelic cross-reactivity of monoclonal IgG antibodies by a multiplexed reverse FluoroSpot assay. Frontiers in Immunology, 13, 915357. [Link]

  • Brandon, D. L., et al. (2002). Analysis of fenbendazole residues in bovine milk by ELISA. Journal of agricultural and food chemistry, 50(22), 6217-6223. [Link]

  • Creative Diagnostics. (n.d.). Cross-Reactivity Assessment. [Link]

  • Kaur, R., et al. (2025). Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024). RSC Medicinal Chemistry. [Link]

  • Lanusse, C. E., & Prichard, R. K. (1993). Enantiomeric behaviour of albendazole and fenbendazole sulfoxides in domestic animals: Pharmacological implications. Veterinary parasitology, 49(2-4), 123-134. [Link]

  • Assay Biotechnology Inc. (n.d.). Antibody Protocol. [Link]

  • Noguerado-Mellado, B., et al. (2017). Allergy to benznidazole: cross-reactivity with other nitroimidazoles. The Journal of Allergy and Clinical Immunology: In Practice, 5(3), 827-828. [Link]

  • Noguerado-Mellado, B., et al. (2017). Allergy to benznidazole: Cross-reactivity with other nitroimidazoles. The Journal of Allergy and Clinical Immunology: In Practice, 5(3), 827-828. [Link]

  • UC Davis Health. (n.d.). Allergic Cross-reactivity of Select Antimicrobials. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.